Cas no 90430-83-4 (Triphenylene, 2,3,6,7,10,11-hexakis(octylthio)-)

• Product name: Triphenylene, 2,3,6,7,10,11-hexakis(octylthio)-
• CAS No: 90430-83-4
• MF: C₆₆H₁₀₈S₆
• MW: 1093.95373249054
• CID: 788774
• PubChem ID: 13160208

Triphenylene, 2,3,6,7,10,11-hexakis(octylthio)- Chemical and Physical Properties

Names and Identifiers

• Triphenylene, 2,3,6,7,10,11-hexakis(octylthio)-
• 2,3,6,7,10,11-hexakis(octylsulfanyl)triphenylene
• DTXSID30523398
• 90430-83-4
• SCHEMBL10909411

• Inchi： InChI=1S/C66H108S6/c1-7-13-19-25-31-37-43-67-61-49-55-56(50-62(61)68-44-38-32-26-20-14-8-2)58-52-64(70-46-40-34-28-22-16-10-4)66(72-48-42-36-30-24-18-12-6)54-60(58)59-53-65(71-47-41-35-29-23-17-11-5)63(51-57(55)59)69-45-39-33-27-21-15-9-3/h49-54H,7-48H2,1-6H3
• InChI Key： RZNBOCQCBCNNBJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCSC1=C(C=C2C(=C1)C3=CC(=C(C=C3C4=CC(=C(C=C24)SCCCCCCCC)SCCCCCCCC)SCCCCCCCC)SCCCCCCCC)SCCCCCCCC

Computed Properties

• Exact Mass: 1092.67753049g/mol
• Monoisotopic Mass: 1092.67753049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 72
• Rotatable Bond Count: 48
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų
• XLogP3: 28.5